Cas no 866725-94-2 (3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one)

3-(Benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one is a structurally complex heterocyclic compound featuring a dihydroquinolinone core with benzenesulfonyl and chlorophenylmethyl substituents. The presence of electron-donating methoxy groups at the 6- and 7-positions enhances its potential reactivity and binding affinity in medicinal chemistry applications. The benzenesulfonyl moiety may contribute to improved metabolic stability, while the 3-chlorophenylmethyl group could influence lipophilicity and target selectivity. This compound is of interest in pharmaceutical research, particularly as a scaffold for kinase inhibitors or other biologically active agents, due to its modular functionalization sites and potential for structure-activity relationship optimization. Its synthetic versatility allows for further derivatization to explore pharmacological properties.
3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one structure
866725-94-2 structure
Product Name:3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one
CAS No:866725-94-2
MF:C24H20ClNO5S
MW:469.937304496765
CID:5802110
PubChem ID:2136744
Update Time:2025-10-29

3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinolinone, 1-[(3-chlorophenyl)methyl]-6,7-dimethoxy-3-(phenylsulfonyl)-
    • 866725-94-2
    • F1604-0395
    • AKOS001838079
    • 1-(3-chlorobenzyl)-6,7-dimethoxy-3-(phenylsulfonyl)quinolin-4(1H)-one
    • 3-(benzenesulfonyl)-1-[(3-chlorophenyl)methyl]-6,7-dimethoxyquinolin-4-one
    • 3-(benzenesulfonyl)-1-[(3-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one
    • 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one
    • Inchi: 1S/C24H20ClNO5S/c1-30-21-12-19-20(13-22(21)31-2)26(14-16-7-6-8-17(25)11-16)15-23(24(19)27)32(28,29)18-9-4-3-5-10-18/h3-13,15H,14H2,1-2H3
    • InChI Key: KHSABUCOKPZSTL-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(Cl)=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 469.0750716g/mol
  • Monoisotopic Mass: 469.0750716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 804
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Density: 1.379±0.06 g/cm3(Predicted)
  • Boiling Point: 686.0±55.0 °C(Predicted)
  • pka: -0.08±0.70(Predicted)

3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1604-0395-2μmol
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F1604-0395-2mg
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F1604-0395-4mg
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F1604-0395-5mg
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$69.0 2023-05-17
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F1604-0395-10mg
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